Cas no 1803778-06-4 (1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene)

• Product Name: 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene
• CAS No: 1803778-06-4
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5004749
• Update Time: 2025-05-19

1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene

• Inchi： 1S/C9H9F3O/c1-5-3-7(10)6(2)8(4-5)13-9(11)12/h3-4,9H,1-2H3
• InChI Key： BUFGSPLTTAOAOW-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene

1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene: A Comprehensive Overview

1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene (CAS No. 1803778-06-4) is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its benzene ring substituted with a difluoromethoxy group at position 1, methyl groups at positions 2 and 5, and a fluorine atom at position 3. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for various applications.

Recent studies have highlighted the potential of 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, has been extensively investigated. These reactions are pivotal in designing materials with tailored properties for applications in electronics, aerospace, and renewable energy sectors.

In the pharmaceutical industry, 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene has been studied for its potential as an intermediate in drug synthesis. Its structure allows for the incorporation of bioactive moieties, which can enhance the pharmacokinetic profiles of therapeutic agents. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene can inhibit key enzymes involved in inflammatory pathways, opening new avenues for the treatment of chronic inflammatory diseases.

The environmental impact of 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene has also been a topic of recent research. Scientists have evaluated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. According to a report in *Environmental Science & Technology*, the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a crucial role in its transformation. However, further studies are required to fully understand its long-term effects on ecosystems.

From a synthetic perspective, the preparation of 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene involves a multi-step process that typically begins with fluorination reactions followed by methylation and substitution steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of substituents on the benzene ring, thereby enhancing the overall yield and purity of the final product.

In conclusion, 1-Difluoromethoxy-2,5-dimethyl-3-fluorobenzene (CAS No. 1803778-06-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in material science and drug discovery. As research continues to uncover new properties and potential uses for this compound, it is expected to play an increasingly important role in advancing technological and medical innovations.